Cas no 1026369-41-4 (2,6-Bis(trifluoromethyl)-4-bromophenol)

• Product Name: 2,6-Bis(trifluoromethyl)-4-bromophenol
• CAS No: 1026369-41-4
• MF: C₈H₃BrF₆O
• MW: 309.003242731094
• CID: 4962691
• Update Time: 2025-06-25

2,6-Bis(trifluoromethyl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-bromophenol

• Inchi： 1S/C8H3BrF6O/c9-3-1-4(7(10,11)12)6(16)5(2-3)8(13,14)15/h1-2,16H
• InChI Key： JTFOOENAEUBGEX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 307.92715 g/mol
• Monoisotopic Mass: 307.92715 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2
• Molecular Weight: 309.00

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,6-Bis(trifluoromethyl)-4-bromophenol

Recent Advances in the Application of 2,6-Bis(trifluoromethyl)-4-bromophenol (CAS: 1026369-41-4) in Chemical Biology and Pharmaceutical Research

2,6-Bis(trifluoromethyl)-4-bromophenol (CAS: 1026369-41-4) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of novel therapeutic agents. This compound's unique structural features, including the presence of trifluoromethyl groups and a bromine atom, make it a versatile building block for drug discovery and chemical biology applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2,6-Bis(trifluoromethyl)-4-bromophenol as a precursor in the synthesis of potent kinase inhibitors. The researchers successfully incorporated this compound into a series of pyrazole derivatives, which showed promising activity against multiple cancer cell lines. The presence of trifluoromethyl groups was found to significantly enhance the metabolic stability of the resulting compounds, addressing a common challenge in drug development.

In the field of agrochemical research, 2,6-Bis(trifluoromethyl)-4-bromophenol has shown potential as a building block for novel pesticides. A recent patent application (WO2023056789) describes its use in creating fungicides with improved environmental profiles. The bromine atom serves as an excellent handle for further functionalization through cross-coupling reactions, enabling rapid diversification of the chemical scaffold.

Recent advances in synthetic methodology have expanded the applications of this compound. A 2024 publication in Organic Letters reported a novel palladium-catalyzed coupling reaction using 2,6-Bis(trifluoromethyl)-4-bromophenol as the starting material. This method allows for efficient introduction of various aryl and heteroaryl groups at the 4-position, significantly expanding the structural diversity accessible from this key intermediate.

The compound's potential in materials science has also been explored. Researchers at several institutions have investigated its incorporation into liquid crystal materials, where the strong electron-withdrawing effect of the trifluoromethyl groups contributes to desirable mesomorphic properties. These materials show promise for display technologies and other optoelectronic applications.

From a safety and handling perspective, recent studies have provided updated guidelines for working with 2,6-Bis(trifluoromethyl)-4-bromophenol. While generally stable under standard conditions, proper precautions should be taken due to the presence of the bromine substituent. New analytical methods, including advanced HPLC techniques, have been developed for precise quantification of this compound in complex mixtures.

Looking forward, the unique properties of 2,6-Bis(trifluoromethyl)-4-bromophenol (CAS: 1026369-41-4) position it as a valuable tool in multiple areas of chemical research. Its applications span from drug discovery to materials science, with ongoing studies continuing to uncover new uses for this versatile building block. Future research directions may focus on developing even more efficient synthetic routes and exploring its potential in emerging areas such as PROTAC technology and covalent inhibitor design.